Cas no 1803769-10-9 (Ethyl 5-cyano-2-formyl-4-nitrobenzoate)

Ethyl 5-cyano-2-formyl-4-nitrobenzoate is a versatile organic compound featuring a multifunctional benzoate structure. Its key functional groups—cyano, formyl, and nitro—make it a valuable intermediate in synthetic chemistry, particularly for the preparation of heterocyclic compounds and pharmaceutical precursors. The presence of both electron-withdrawing (nitro, cyano) and formyl groups enhances its reactivity in nucleophilic and electrophilic substitution reactions. This compound is often utilized in the synthesis of complex molecules due to its ability to undergo selective transformations. Its ester group further improves solubility in organic solvents, facilitating purification and downstream applications. Suitable for research and industrial use, it offers a balance of stability and reactivity.

Ethyl 5-cyano-2-formyl-4-nitrobenzoate structure

1803769-10-9 structure

Product Name:Ethyl 5-cyano-2-formyl-4-nitrobenzoate

CAS No:1803769-10-9

MF:C₁₁H₈N₂O₅

MW:248.19162273407

CID:4795131

Update Time:2025-05-27

Ethyl 5-cyano-2-formyl-4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 5-cyano-2-formyl-4-nitrobenzoate
- Inchi： 1S/C11H8N2O5/c1-2-18-11(15)9-3-7(5-12)10(13(16)17)4-8(9)6-14/h3-4,6H,2H2,1H3
- InChI Key： OTNDNHNKKIMWAO-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C=C(C#N)C(=CC=1C=O)[N+](=O)[O-])=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 394
XLogP3: 1.2
Topological Polar Surface Area: 113

Ethyl 5-cyano-2-formyl-4-nitrobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015007278-250mg	Ethyl 5-cyano-2-formyl-4-nitrobenzoate	1803769-10-9	97%	250mg	494.40 USD	2021-05-31
Alichem	A015007278-500mg	Ethyl 5-cyano-2-formyl-4-nitrobenzoate	1803769-10-9	97%	500mg	847.60 USD	2021-05-31
Alichem	A015007278-1g	Ethyl 5-cyano-2-formyl-4-nitrobenzoate	1803769-10-9	97%	1g	1,549.60 USD	2021-05-31